Cas no 2110037-75-5 (3-(1-ethyl-1H-imidazol-2-yl)propanenitrile)
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
- 2110037-75-5
- EN300-1869865
-
- Inchi: 1S/C8H11N3/c1-2-11-7-6-10-8(11)4-3-5-9/h6-7H,2-4H2,1H3
- InChI Key: VUVDWUCIRATELI-UHFFFAOYSA-N
- SMILES: N1(C=CN=C1CCC#N)CC
Computed Properties
- Exact Mass: 149.095297364g/mol
- Monoisotopic Mass: 149.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 41.6Ų
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869865-1g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-5g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 5g |
$2443.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-10g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 10g |
$3622.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-0.05g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-0.1g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-0.25g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-0.5g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-1.0g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-1869865-2.5g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1869865-5.0g |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile |
2110037-75-5 | 5g |
$3147.0 | 2023-05-26 |
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
Research Brief on 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile (CAS: 2110037-75-5): Recent Advances and Applications in Chemical Biology and Medicine
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile (CAS: 2110037-75-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent literature highlights the compound's utility as a building block in the synthesis of imidazole-based derivatives, which are known for their diverse pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile serves as a key precursor in the development of novel EGFR (epidermal growth factor receptor) inhibitors, showing promising activity against non-small cell lung cancer (NSCLC) cell lines. The study employed a combination of molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.
In addition to its role in oncology, 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile has been investigated for its potential applications in neurodegenerative diseases. A preprint article on bioRxiv (2024) reported that derivatives of this compound exhibit moderate inhibitory activity against acetylcholinesterase (AChE), a target for Alzheimer's disease therapy. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's scaffold, leading to improved potency and selectivity.
From a synthetic chemistry perspective, advancements in the scalable production of 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile have been reported. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include in vivo studies to assess toxicity and efficacy, as well as further structural modifications to enhance its therapeutic potential. Overall, 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile represents a compelling case study in the intersection of chemical synthesis and drug discovery, with implications for multiple disease areas.
2110037-75-5 (3-(1-ethyl-1H-imidazol-2-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)